Cas no 89840-65-3 (Benzenesulfonamide,N-(2-methylpropyl)-2-nitro-)

• Product Name: Benzenesulfonamide,N-(2-methylpropyl)-2-nitro-
• CAS No: 89840-65-3
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 712366
• PubChem ID: 4578082
• Update Time: 2025-04-19

Benzenesulfonamide,N-(2-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2-methylpropyl)-2-nitro-
• 2-nitro-N-isobutylbenzenesulfonamide
• N-(2-methylpropyl)-2-nitrobenzenesulfonamide
• Benzenesulfonamide,N-(2-methylpropyl)-2-nitro
• isobutylorthonitrobenzenesulfonamide
• N-isobutyl-2-nitrobenzenesulfonamide
• Oprea1_845319
• SCHEMBL1548112
• DTXSID00404468
• Z45535342
• n-(2-methylpropyl)-2-nitrobenzene-1-sulfonamide
• 89840-65-3
• AKOS002953053

• Inchi： 1S/C10H14N2O4S/c1-8(2)7-11-17(15,16)10-6-4-3-5-9(10)12(13)14/h3-6,8,11H,7H2,1-2H3
• InChI Key： HFYHGGZLDAECSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.37000
• LogP: 3.52400